4,4'-Dianilino-1,1'-binaphthyl-5,5'-disulfonic acid dipotassium salt

• CAS No.: 65664-81-5
• Product Name: 4,4'-Dianilino-1,1'-binaphthyl-5,5'-disulfonic acid dipotassium salt
• Molecular Formula: C32H22K2N2O6S2
• Molecular Weight: 672.9 g/mol
• IUPAC Name: dipotassium;8-anilino-5-(4-anilino-5-sulfonatonaphthalen-1-yl)naphthalene-1-sulfonate
• Standard InChI: InChI=1S/C32H24N2O6S2.2K/c35-41(36,37)29-15-7-13-25-23(17-19-27(31(25)29)33-21-9-3-1-4-10-21)24-18-20-28(34-22-11-5-2-6-12-22)32-26(24)14-8-16-30(32)42(38,39)40;;/h1-20,33-34H,(H,35,36,37)(H,38,39,40);;/q;2*+1/p-2
• Standard InChIKey: VWLWTJHKQHRTNC-UHFFFAOYSA-L
• SMILES: C1=CC=C(C=C1)NC2=C3C(=C(C=C2)C4=C5C=CC=C(C5=C(C=C4)NC6=CC=CC=C6)S(=O)(=O)[O-])C=CC=C3S(=O)(=O)[O-].[K+].[K+]
• Canonical SMILES: C1=CC=C(C=C1)NC2=C3C(=C(C=C2)C4=C5C=CC=C(C5=C(C=C4)NC6=CC=CC=C6)S(=O)(=O)[O-])C=CC=C3S(=O)(=O)[O-].[K+].[K+]
• Appearance: Assay:≥98%A crystalline solid
• Description: Fluorescent probe for nonpolar cavities in proteins. Used to detect Aβ fibre (Kd = ~80 nM); exhibits distinct fluorescent profiles for fibres and oligomers. Fluoresces in hydrophobic environments, negligible fluorescence in water solutions. Excitationemission λ ~ 355520 nm at pH 7.4.
• Synonyms: 1,1'-bis(4-anilino-5-naphthalenesulfonic acid); 4,4'-BANS; 4,4'-bis(1-anilino-8-naphthalenesulfonate); 4,4'-bis(8-phenylamino)naphthalene-1-sulfonate; 4,4'-dianilino-1,1'-bisnaphthyl-5,5' disulfonic acid; 5,5'-bis(8-(phenylamino)-1-naphthalenesulfonate); 5,5-bis(ANS); bis(1,8-anilinonaphthalenesulfonate); bis-ANS
• PubChem Compound: 16213473
• Last Modified: Nov 11 2021